3-bromo-2-(bromomethyl)-1-benzothiophene
Overview
Description
3-Bromo-2-(bromomethyl)-1-benzothiophene (3B2B1BT) is a heterocyclic aromatic compound containing sulfur and bromine. It is an important class of compounds that has been studied extensively for its potential applications in various fields. 3B2B1BT has been used in organic synthesis, as a catalyst in catalytic reactions, and as a reagent in the production of pharmaceuticals. It has also been studied for its potential as a therapeutic agent, with some promising results.
Scientific Research Applications
3-bromo-2-(bromomethyl)-1-benzothiophene has been studied extensively for its potential applications in various fields. It has been used as a catalyst in catalytic reactions, and as a reagent in the production of pharmaceuticals. It has also been studied for its potential as a therapeutic agent, with some promising results. 3-bromo-2-(bromomethyl)-1-benzothiophene has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been studied for its potential to inhibit the growth of bacteria and fungi. Additionally, it has been used as a dye in the production of organic solar cells.
Mechanism of Action
The exact mechanism of action of 3-bromo-2-(bromomethyl)-1-benzothiophene is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, which then triggers a response in the cells. This response can lead to a variety of physiological and biochemical effects, depending on the target protein or enzyme.
Biochemical and Physiological Effects
3-bromo-2-(bromomethyl)-1-benzothiophene has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been studied for its potential to inhibit the growth of bacteria and fungi. In addition, it has been found to have an effect on the immune system, as well as the cardiovascular and nervous systems.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-2-(bromomethyl)-1-benzothiophene in laboratory experiments is that it is a relatively stable compound and is easy to synthesize. Additionally, it is relatively non-toxic and has a low vapor pressure, making it safe to use in laboratory settings. However, there are some limitations to using 3-bromo-2-(bromomethyl)-1-benzothiophene in laboratory experiments. For example, it is not soluble in water, which can make it difficult to use in certain experiments. Additionally, its low vapor pressure makes it difficult to use in gas-phase reactions.
Future Directions
There are a number of potential future directions for the study of 3-bromo-2-(bromomethyl)-1-benzothiophene. These include further research into its potential therapeutic applications, such as the study of its anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, further research could be conducted into its potential as a dye in the production of organic solar cells. Additionally, research could be conducted into its potential as an inhibitor of bacterial and fungal growth, as well as its potential effect on the immune system, cardiovascular system, and nervous system. Finally, further research into its synthesis method could lead to improved yields and more efficient production processes.
Synthesis Methods
3-bromo-2-(bromomethyl)-1-benzothiophene is synthesized through a process called bromination. The bromination process involves the reaction of an alkyl halide (such as bromomethyl) with a brominating agent (such as bromine). The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and is usually carried out at temperatures between -20°C and +70°C. The reaction usually produces a mixture of products, with the desired product being the major component. The reaction is often followed by a purification step to separate the desired product from the other components.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-(bromomethyl)-1-benzothiophene involves the bromination of 2-(bromomethyl)-1-benzothiophene using bromine in the presence of a catalyst, followed by the bromination of the resulting product using N-bromosuccinimide (NBS) in the presence of a radical initiator.", "Starting Materials": [ "2-(bromomethyl)-1-benzothiophene", "Bromine", "Catalyst", "N-bromosuccinimide (NBS)", "Radical initiator" ], "Reaction": [ "Step 1: Bromination of 2-(bromomethyl)-1-benzothiophene using bromine in the presence of a catalyst to yield 3-bromo-2-(bromomethyl)-1-benzothiophene", "Step 2: Bromination of 3-bromo-2-(bromomethyl)-1-benzothiophene using N-bromosuccinimide (NBS) in the presence of a radical initiator to yield the final product, 3-bromo-2-(bromomethyl)-1-benzothiophene" ] } | |
CAS RN |
503424-77-9 |
Product Name |
3-bromo-2-(bromomethyl)-1-benzothiophene |
Molecular Formula |
C9H6Br2S |
Molecular Weight |
306 |
Purity |
95 |
Origin of Product |
United States |
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